Cas no 1427556-45-3 (N-(Biphenyl-3-yl)dibenzo[b,d]furan-3-amine)

• Product Name: N-(Biphenyl-3-yl)dibenzo[b,d]furan-3-amine
• CAS No: 1427556-45-3
• MF: C₂₄H₁₇NO
• MW: 335.3979
• CID: 4879624
• PubChem ID: 121329739
• Update Time: 2026-02-27

N-(Biphenyl-3-yl)dibenzo[b,d]furan-3-amine Chemical and Physical Properties

Names and Identifiers

• SY268192
• N-(Biphenyl-3-yl)dibenzo[b,d]furan-3-amine
• N-([1,1'-Biphenyl]-3-yl)dibenzo[b,d]furan-3-amine
• DB-418236
• MFCD32690993
• 1427556-45-3
• N-[1,1'-biphenyl]-3-YL-3-dibenzofuranamine
• starbld0006355
• N-(3-phenylphenyl)dibenzofuran-3-amine
• G68186
• SCHEMBL17742550

• Inchi： 1S/C24H17NO/c1-2-7-17(8-3-1)18-9-6-10-19(15-18)25-20-13-14-22-21-11-4-5-12-23(21)26-24(22)16-20/h1-16,25H
• InChI Key： ZMVCBGDQPGHDFF-UHFFFAOYSA-N
• SMILES： O1C2=C([H])C([H])=C([H])C([H])=C2C2C([H])=C([H])C(=C([H])C1=2)N([H])C1=C([H])C([H])=C([H])C(C2C([H])=C([H])C([H])=C([H])C=2[H])=C1[H]

Computed Properties

• Exact Mass: 335.131014166g/mol
• Monoisotopic Mass: 335.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 25.2

Additional information on N-(Biphenyl-3-yl)dibenzo[b,d]furan-3-amine

Recent Advances in the Study of N-(Biphenyl-3-yl)dibenzo[b,d]furan-3-amine (CAS: 1427556-45-3)

The compound N-(Biphenyl-3-yl)dibenzo[b,d]furan-3-amine (CAS: 1427556-45-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine, characterized by its dibenzofuran and biphenyl moieties, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of neurodegenerative diseases and cancer therapeutics.

One of the key breakthroughs in the study of this compound is its potential as a modulator of protein-protein interactions (PPIs). PPIs play a critical role in numerous cellular processes, and their dysregulation is often implicated in disease states. Researchers have demonstrated that N-(Biphenyl-3-yl)dibenzo[b,d]furan-3-amine can selectively bind to specific protein targets, such as those involved in the aggregation of amyloid-beta peptides, which are central to the pathogenesis of Alzheimer's disease. This finding opens new avenues for the development of small-molecule inhibitors targeting neurodegenerative disorders.

In addition to its applications in neurodegeneration, this compound has shown promising anticancer activity. Recent in vitro and in vivo studies have revealed that N-(Biphenyl-3-yl)dibenzo[b,d]furan-3-amine can induce apoptosis in cancer cells by inhibiting key signaling pathways, such as the PI3K/AKT/mTOR axis. Its ability to cross the blood-brain barrier further enhances its potential as a therapeutic agent for glioblastoma and other brain malignancies. Structural modifications, including the introduction of electron-withdrawing or electron-donating groups, have been explored to optimize its pharmacokinetic properties and reduce off-target effects.

The synthesis of N-(Biphenyl-3-yl)dibenzo[b,d]furan-3-amine has also been a focal point of recent research. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient and scalable production of this compound. These synthetic improvements are critical for supporting preclinical and clinical studies, ensuring a consistent supply of high-quality material for further investigation.

Looking ahead, the continued exploration of N-(Biphenyl-3-yl)dibenzo[b,d]furan-3-amine holds great promise for the development of novel therapeutics. Future research directions may include the design of derivatives with enhanced selectivity and potency, as well as the elucidation of its mechanisms of action at the molecular level. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the potential of this compound in addressing unmet medical needs.